Cas no 1705307-52-3 (8-(3-methoxybenzoyl)-3-(methylsulfanyl)-8-azabicyclo3.2.1octane)

• Product Name: 8-(3-methoxybenzoyl)-3-(methylsulfanyl)-8-azabicyclo3.2.1octane
• CAS No: 1705307-52-3
• MF: C₁₆H₂₁NO₂S
• MW: 291.408443212509
• CID: 5932859
• PubChem ID: 90615851
• Update Time: 2025-07-09

8-(3-methoxybenzoyl)-3-(methylsulfanyl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 8-(3-methoxybenzoyl)-3-(methylsulfanyl)-8-azabicyclo3.2.1octane
• Methanone, (3-methoxyphenyl)[3-(methylthio)-8-azabicyclo[3.2.1]oct-8-yl]-
• (3-methoxyphenyl)-(3-methylsulfanyl-8-azabicyclo[3.2.1]octan-8-yl)methanone
• 8-(3-methoxybenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane
• F6441-5351
• 1705307-52-3
• AKOS025089258
• (3-methoxyphenyl)((1R,5S)-3-(methylthio)-8-azabicyclo[3.2.1]octan-8-yl)methanone

• Inchi： 1S/C16H21NO2S/c1-19-14-5-3-4-11(8-14)16(18)17-12-6-7-13(17)10-15(9-12)20-2/h3-5,8,12-13,15H,6-7,9-10H2,1-2H3
• InChI Key： IFHZAMKNTROAOO-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(OC)=C1)(N1C2CCC1CC(SC)C2)=O

Computed Properties

• Exact Mass: 291.12930009g/mol
• Monoisotopic Mass: 291.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.8Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 463.8±40.0 °C(Predicted)
• pka: -1.94±0.40(Predicted)

Additional information on 8-(3-methoxybenzoyl)-3-(methylsulfanyl)-8-azabicyclo3.2.1octane

8-(3-Methoxybenzoyl)-3-(Methylsulfanyl)-8-Azabicyclo[3.2.1]octane: A Comprehensive Overview

The compound 8-(3-methoxybenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane, identified by the CAS number 1705307-52-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic compounds, specifically the azabicyclooctane family, which has garnered attention due to its unique structural properties and bioactivity.

The molecular structure of this compound is characterized by a bicyclic framework, with an azabicyclo[3.2.1]octane skeleton serving as the core. The substituents attached to this core include a 3-methoxybenzoyl group at position 8 and a methylsulfanyl group at position 3. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological activity.

Recent studies have highlighted the importance of azabicyclooctane derivatives in drug discovery, particularly in the development of bioactive molecules with potential therapeutic applications. The presence of the 3-methoxybenzoyl group introduces electron-donating effects, which can enhance the compound's ability to interact with biological targets such as enzymes or receptors. Similarly, the methylsulfanyl group contributes to the molecule's lipophilicity, which is essential for its absorption and distribution within biological systems.

One of the most promising aspects of this compound is its potential as a lead molecule in medicinal chemistry. Researchers have explored its ability to inhibit key enzymes involved in various pathological processes, such as inflammation and neurodegenerative diseases. For instance, recent findings suggest that this compound exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with pain and inflammation.

In addition to its enzymatic activity, this compound has also been investigated for its potential as a modulator of ion channels. Ion channels are critical for cellular communication and are implicated in numerous diseases, including epilepsy and cardiovascular disorders. Preliminary studies indicate that this compound may exhibit channel-blocking activity, making it a candidate for further exploration in drug development.

The synthesis of 8-(3-methoxybenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the construction of the bicyclic framework through ring-closing reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution or acylation reactions.

Despite its promising properties, further research is required to fully elucidate the mechanism of action and optimize its pharmacokinetic profile. Ongoing studies are focusing on improving the compound's bioavailability while maintaining its bioactivity through structural modifications and formulation strategies.

In conclusion, 8-(3-methoxybenzoyl)-3-(methylsulfanyl)-8-azabicyclo[3.2.1]octane represents a valuable addition to the arsenal of bioactive molecules under investigation for therapeutic applications. Its unique structure, combined with recent advances in understanding its biological activity, positions it as a potential candidate for future drug development efforts.